N-[(2-hydroxy-1-naphthyl)(2-methoxyphenyl)methyl]-4-methoxybenzamide

• IUPAC Name: N-[(2-hydroxynaphthalen-1-yl)-(2-methoxyphenyl)methyl]-4-methoxybenzamide
• InChI: InChI=1S/C26H23NO4/c1-30-19-14-11-18(12-15-19)26(29)27-25(21-9-5-6-10-23(21)31-2)24-20-8-4-3-7-17(20)13-16-22(24)28/h3-16,25,28H,1-2H3,(H,27,29)
• InChI Key: PQZYFIHOABIQOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC(C2=CC=CC=C2OC)C3=C(C=CC4=CC=CC=C43)O
• Molecular Formula: C26H23NO4
• Molecular Weight: 413.5 g/mol

Description

N-[(2-hydroxy-1-naphthyl)(2-methoxyphenyl)methyl]-4-methoxybenzamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as "HNK" and is known for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of HNK is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. HNK has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and immune responses. HNK has also been shown to activate the Nrf2 signaling pathway, which plays a key role in cellular defense against oxidative stress.
Biochemical and physiological effects:
HNK has various biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. HNK has also been shown to have anti-tumor effects by inducing apoptosis in cancer cells. In addition, HNK has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

HNK has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities and with a high degree of purity. HNK is also stable under a wide range of pH and temperature conditions, which makes it suitable for use in various experimental settings. However, one limitation of HNK is that it has poor solubility in water, which can make it difficult to use in certain experimental protocols.

Future Directions

There are several future directions for research on HNK. One area of research is the development of new synthetic methods for HNK that can improve its yield and purity. Another area of research is the investigation of HNK's potential applications in the treatment of various diseases such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the mechanism of action of HNK and its effects on various signaling pathways in the body.

Scientific Research Applications

HNK has been extensively studied for its potential applications in scientific research. It has been shown to have various biological activities such as anti-inflammatory, anti-tumor, and neuroprotective effects. HNK has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.